![molecular formula C23H22ClN3O3S B2943669 N-(4-chlorophenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide CAS No. 900003-14-7](/img/structure/B2943669.png)
N-(4-chlorophenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-chlorophenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C23H22ClN3O3S and its molecular weight is 455.96. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Crystal Structure Analysis
Research on similar compounds, such as 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides, has provided insights into their crystal structures. These compounds exhibit a folded conformation around the methylene C atom of the thioacetamide bridge, with the pyrimidine ring inclined to the benzene ring. This conformation is stabilized by an intramolecular N—H⋯N hydrogen bond (S. Subasri et al., 2016).
Antifolate Activity
Certain pyrimidine derivatives, such as those including a thieno[2,3-d]pyrimidine scaffold, have been studied for their potential as dual thymidylate synthase and dihydrofolate reductase inhibitors. These compounds have shown significant inhibitory activities, suggesting potential therapeutic applications in cancer treatment and beyond (A. Gangjee et al., 2008).
Vibrational Spectroscopic Signatures
The vibrational signatures of related compounds have been characterized using Raman and Fourier transform infrared spectroscopy, complemented by ab initio calculations. Such studies reveal details about the geometric equilibrium, intra- and intermolecular hydrogen bonds, and vibrational wavenumbers, providing a deeper understanding of the stereo-electronic interactions that contribute to the stability of these molecules (S. J. Jenepha Mary et al., 2022).
Molecular Docking and Ligand Interactions
Research on benzothiazolinone acetamide analogs has explored their vibrational spectra, electronic properties, and potential as photosensitizers in dye-sensitized solar cells due to their light harvesting efficiency. Molecular docking studies have assessed the binding interactions with biological targets like Cyclooxygenase 1, indicating potential for therapeutic applications (Y. Mary et al., 2020).
Antioxidant and Antitumor Activities
Compounds with related structures have been evaluated for their antioxidant and antitumor activities, highlighting the potential of these molecules in developing new therapeutic agents (M. A. El-Moneim et al., 2011).
properties
IUPAC Name |
N-(4-chlorophenyl)-2-[[3-(3-methylbutyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22ClN3O3S/c1-14(2)11-12-27-22(29)21-20(17-5-3-4-6-18(17)30-21)26-23(27)31-13-19(28)25-16-9-7-15(24)8-10-16/h3-10,14H,11-13H2,1-2H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCXSACOUCTYDRQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.